
Technical Guide: Physical Properties of 1-(4-
isopropoxyphenyl)ethanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-(4-Isopropoxyphenyl)ethanone

Cat. No.: B1269242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of the compound 1-(4-isopropoxyphenyl)ethanone. The information is compiled

from various chemical databases and supplier information. This document is intended to serve

as a foundational resource for professionals engaged in research and development.

Compound Identification
1-(4-isopropoxyphenyl)ethanone, also known as 4'-isopropoxyacetophenone, is an aromatic

ketone. Its structure features an acetophenone core substituted with an isopropoxy group at

the para position of the phenyl ring.
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Identifier Value Citation

IUPAC Name
1-(4-propan-2-

yloxyphenyl)ethanone
[1]

Synonyms
4'-Isopropoxyacetophenone, p-

Isopropoxyacetophenone
[1]

CAS Number 4074-51-5 [2]

Molecular Formula C₁₁H₁₄O₂ [2]

SMILES
CC(C)OC1=CC=C(C=C1)C(=

O)C
[1]

InChI

InChI=1S/C11H14O2/c1-

8(2)13-11-6-4-10(5-7-

11)9(3)12/h4-8H,1-3H3

[1][2]

InChIKey
YTKFPAFKJWBAFG-

UHFFFAOYSA-N
[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-(4-isopropoxyphenyl)ethanone
is presented below. It is important to note that while identifiers and computed properties are

well-documented, specific experimental values for properties like melting point, boiling point,

and density are not consistently available across major databases. Where specific data is

unavailable, information for a structurally similar compound, 4'-ethoxyacetophenone, is

provided for reference.
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Property Value Notes and Citations

Molecular Weight 178.23 g/mol [1]

Physical Form Solid
Indicated by chemical

suppliers.

Melting Point Data not available

The structurally similar

compound 4'-

ethoxyacetophenone has a

melting point of 37-39 °C.[3]

Boiling Point Data not available

The structurally similar

compound 4'-

ethoxyacetophenone has a

boiling point of 268-269 °C at

758 mmHg.[3]

Density Data not available

Solubility
Low solubility in water; Soluble

in organic solvents.

Inferred from the structural

analogue 1-(4-

isopropylphenyl)ethanone,

which is insoluble in water but

soluble in organic solvents and

oils.[4]

Topological Polar Surface Area 26.3 Å² Computed value.[1]

Rotatable Bond Count 3 Computed value.[1]

Hydrogen Bond Acceptor

Count
2 Computed value.[1]

Hydrogen Bond Donor Count 0 Computed value.[1]

Experimental Protocols
The determination of fundamental physical properties follows well-established laboratory

procedures. Below are detailed methodologies for the key experiments relevant to a solid

organic compound like 1-(4-isopropoxyphenyl)ethanone.
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Melting Point Determination (Capillary Method)
The melting point is a critical indicator of purity for a crystalline solid. A pure compound typically

exhibits a sharp melting range of 0.5-1.0°C.

Methodology:

Sample Preparation: A small amount of the dry, crystalline 1-(4-
isopropoxyphenyl)ethanone is finely powdered. The open end of a glass capillary tube is

pressed into the powder. The tube is then inverted and tapped gently to pack the powder into

the sealed end, aiming for a sample height of 1-2 mm.

Apparatus Setup: The prepared capillary tube is placed into the heating block of a melting

point apparatus, adjacent to a calibrated thermometer or temperature probe.

Measurement:

The sample is heated rapidly to obtain an approximate melting temperature.

The apparatus is allowed to cool.

A second sample is heated slowly, with the temperature ramp rate reduced to

approximately 2°C per minute as it approaches the estimated melting point.

Data Recording: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes a clear liquid (T2) are recorded. The

melting range is reported as T1-T2.

Boiling Point Determination (Thiele Tube Method)
For determining the boiling point of small quantities of a liquid, or for a solid that can be melted,

the Thiele tube method is commonly employed.

Methodology:

Sample Preparation: A few milliliters of the substance (if liquid, or melted solid) are placed

into a small fusion tube. A capillary tube, sealed at one end, is inverted and placed into the

fusion tube with the open end submerged in the liquid.
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Apparatus Setup: The fusion tube is attached to a thermometer using a rubber band or

thread. The assembly is then placed in a Thiele tube containing a high-boiling point liquid

(e.g., mineral oil or silicone oil), ensuring the sample is below the oil level.

Measurement: The side arm of the Thiele tube is heated gently. As the temperature rises, air

trapped in the capillary tube will expand and exit as bubbles. The heating continues until a

steady and continuous stream of bubbles emerges from the capillary tip.

Data Recording: The heat source is removed, and the apparatus is allowed to cool. The

temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is

recorded as the boiling point. The atmospheric pressure should also be recorded.

Solubility Determination (Shake-Flask Method)
This standard method determines the equilibrium solubility of a compound in a given solvent.

Methodology:

Sample Preparation: An excess amount of solid 1-(4-isopropoxyphenyl)ethanone is added

to a known volume of the solvent (e.g., water, ethanol, acetone) in a sealed flask.

Equilibration: The flask is agitated (e.g., shaken or stirred) in a constant temperature bath for

a prolonged period (typically 24 hours or more) to ensure equilibrium is reached between the

dissolved and undissolved solute.

Sample Separation: After equilibration, the agitation is stopped, and the undissolved solid is

allowed to settle. A sample of the supernatant (the saturated solution) is carefully removed,

often using a syringe fitted with a filter to exclude any solid particles.

Analysis: The concentration of the solute in the filtered saturated solution is determined using

a suitable analytical technique, such as gas chromatography (GC), high-performance liquid

chromatography (HPLC), or UV-Vis spectroscopy. The result is reported as mass per volume

(e.g., mg/L) at the specified temperature.

Visualized Workflow
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The following diagram illustrates a generalized workflow for the characterization of the physical

properties of a novel chemical compound.

Workflow for Physical Property Characterization

1. Sample Preparation

2. Physical Analysis

3. Data Management

Obtain Pure Compound

Dry and Powder Sample (if solid)

Melting Point Determination Boiling Point Determination Solubility Analysis Density Measurement

Record All Experimental Conditions

Compile and Tabulate Results

Compare with Literature/Analogues

Click to download full resolution via product page

Caption: A logical workflow for determining the key physical properties of a chemical

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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